Cas no 1701705-65-8 (4-(1-methyl-1H-indazol-3-yl)-1,3-thiazol-2-amine)

• Product Name: 4-(1-methyl-1H-indazol-3-yl)-1,3-thiazol-2-amine
• CAS No: 1701705-65-8
• MF: C₁₁H₁₀N₄S
• MW: 230.288899898529
• CID: 5909127
• PubChem ID: 103123808
• Update Time: 2025-05-25

4-(1-methyl-1H-indazol-3-yl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(1-methyl-1H-indazol-3-yl)-1,3-thiazol-2-amine
• 1701705-65-8
• EN300-1868228

• Inchi： 1S/C11H10N4S/c1-15-9-5-3-2-4-7(9)10(14-15)8-6-16-11(12)13-8/h2-6H,1H3,(H2,12,13)
• InChI Key： YGMPTOVWOHEYDE-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1)C1C2C=CC=CC=2N(C)N=1

Computed Properties

• Exact Mass: 230.06261751g/mol
• Monoisotopic Mass: 230.06261751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 85Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 4-(1-methyl-1H-indazol-3-yl)-1,3-thiazol-2-amine

Professional Introduction to Compound with CAS No. 1701705-65-8 and Product Name: 4-(1-methyl-1H-indazol-3-yl)-1,3-thiazol-2-amine

The compound with the CAS number 1701705-65-8 and the product name 4-(1-methyl-1H-indazol-3-yl)-1,3-thiazol-2-amine represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound, featuring a unique structural framework composed of an indazole and thiazole moiety, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The structural integrity of this molecule, characterized by its fused ring system, positions it as a promising candidate for further exploration in therapeutic interventions.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel heterocyclic compounds, leveraging their diverse biological activities and structural versatility. The indazole and thiazole scaffolds are particularly noteworthy, as they have been extensively studied for their role in modulating various biological pathways. Specifically, 4-(1-methyl-1H-indazol-3-yl)-1,3-thiazol-2-amine has shown promise in preclinical studies as a potential inhibitor of certain enzymatic pathways implicated in inflammatory and metabolic disorders. The presence of the methyl group at the 1-position of the indazole ring enhances its binding affinity to target proteins, making it an attractive scaffold for drug design.

The compound's dual functionality, incorporating both indazole and thiazole rings, contributes to its multifaceted biological profile. These structural features allow for interactions with multiple receptor types, which is crucial for developing drugs with broad therapeutic efficacy. The thiazole ring, in particular, is known for its antimicrobial and anti-inflammatory properties, while the indazole moiety is associated with activities such as kinase inhibition. This combination suggests that 4-(1-methyl-1H-indazol-3-yl)-1,3-thiazol-2-amine could exhibit synergistic effects when tested against pathogenic organisms or inflammatory conditions.

Recent advancements in computational chemistry have facilitated the rapid screening of such compounds for their pharmacological potential. Molecular docking studies have indicated that this molecule may interact with proteins involved in signal transduction pathways relevant to cancer and neurodegenerative diseases. The ability to predict these interactions computationally has accelerated the drug discovery process, allowing researchers to prioritize compounds like 4-(1-methyl-1H-indazol-3-yl)-1,3-thiazol-2-amine for further experimental validation.

Moreover, the synthesis of this compound exemplifies the growing sophistication in organic synthesis techniques. The multi-step synthesis pathway involves key transformations such as cyclization and nucleophilic substitution reactions, which are well-established in synthetic chemistry but continue to be refined for improved yield and selectivity. The successful preparation of 4-(1-methyl-1H-indazol-3-yl)-1,3-thiazol-2-amine underscores the importance of advanced synthetic methodologies in generating novel pharmacophores.

The biological evaluation of this compound has revealed intriguing results in both in vitro and in vivo models. Initial studies have demonstrated its ability to modulate certain kinases associated with tumor proliferation. Additionally, preliminary pharmacokinetic assessments suggest that it exhibits favorable solubility and metabolic stability, which are critical factors for drug candidate progression. These findings align with current trends in oncology research, where targeted therapies based on small molecules are becoming increasingly prevalent.

As research continues to uncover new therapeutic applications for heterocyclic compounds like 4-(1-methyl-1H-indazol-3-yl)-1,3-thiazol-2-am ine, collaborations between academic institutions and pharmaceutical companies are essential for translating these discoveries into clinical reality. The integration of high-throughput screening technologies with traditional medicinal chemistry approaches has streamlined the process of identifying lead compounds for further development. This synergy is particularly evident in projects focused on addressing unmet medical needs.

The compound's potential extends beyond oncology; it has also shown promise in models of neurodegenerative disorders such as Alzheimer's disease. The indazole moiety is known to interact with amyloid-beta plaques, a hallmark of Alzheimer's pathology, while the thiazole ring may influence cholinergic systems relevant to cognitive function. Such dual mechanisms make 4-(1-methyl-H-indazol -3 -yl)-13 -thiazol -2 -amine a compelling candidate for further investigation in neurology research.

In conclusion,4-( 11 -methyl-H-indaz ol -31 -yl)13 -th i az ol -21 am ine (CAS No. 1701705658) represents a significant contribution to pharmaceutical chemistry due to its unique structural features and demonstrated biological activities. Its potential applications span multiple therapeutic areas, including oncology and neurodegenerative diseases, highlighting its versatility as a pharmacophore . Continued research into this compound will likely yield valuable insights into novel treatment strategies aimed at addressing complex human diseases . p >